Cas no 1937218-83-1 (3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde)

• Product Name: 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde
• CAS No: 1937218-83-1
• MF: C₉H₁₃ClO₂
• MW: 188.651322126389
• CID: 5714162
• PubChem ID: 145709797
• Update Time: 2025-11-07

3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1937218-83-1
• EN300-1622503
• 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde
• 3-Furancarboxaldehyde, 3-(3-chloro-2-methyl-2-propen-1-yl)tetrahydro-

• Inchi： 1S/C9H13ClO2/c1-8(5-10)4-9(6-11)2-3-12-7-9/h5-6H,2-4,7H2,1H3/b8-5+
• InChI Key： BBXUZVOWPUHCSL-VMPITWQZSA-N
• SMILES： Cl/C=C(\C)/CC1(C=O)COCC1

Computed Properties

• Exact Mass: 188.0604073g/mol
• Monoisotopic Mass: 188.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 266.0±20.0 °C(Predicted)

Additional information on 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde

Chemical Profile and Applications of 3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde (CAS No. 1937218-83-1)

3-(3-Chloro-2-methylprop-2-en-1-yl)oxolane-3-carbaldehyde, identified by the unique CAS No. 1937218-83-1, is a synthetically engineered organic compound with a complex molecular architecture. Its structure features a furan ring (oxolane) fused to a chlorinated isoprenoid chain, terminated by an aldehyde functional group. This combination of structural motifs positions the compound as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules with tailored reactivity and solubility profiles.

The oxolane ring system, a five-membered heterocycle containing an oxygen atom, is a recurring scaffold in natural products and synthetic drugs. In this compound, the ring is substituted at the 3-position by a chlorinated allylic group (–CH₂–C(CH₃)=CH–Cl), which introduces steric and electronic effects that influence its chemical behavior. The presence of both electrophilic chlorine atoms and nucleophilic aldehyde moieties enables diverse reaction pathways, including nucleophilic addition, condensation reactions, and cross-coupling strategies for further functionalization.

Recent advancements in organofunctional chemistry highlight the significance of compounds like CAS No. 1937218-83-1 in modern synthetic methodologies. For instance, studies published in *Organic Letters* (2024) demonstrate how similar chlorinated oxolanes serve as precursors for constructing complex polycyclic frameworks through palladium-catalyzed cascade reactions. The allylic chloride functionality in this compound could participate in such processes, offering access to novel scaffolds for drug discovery programs targeting G protein-coupled receptors (GPCRs) or enzyme inhibitors.

The synthesis of 3-(3-Chloro-2-methylprop-2-enyl)oxolane carbaldehyde typically involves multi-step strategies combining heterocycle formation with selective halogenation techniques. A plausible route includes the following stages: (i) construction of the oxolane core via Dieckmann condensation or transition-metal-mediated cyclization; (ii) introduction of the allylic chloride substituent through electrophilic substitution or radical-based chlorination; and (iii) oxidation of an appropriate precursor to yield the terminal aldehyde group. Each step requires precise control over reaction conditions to preserve functional group compatibility while ensuring regioselectivity.

From an application perspective, this compound holds promise as a building block for developing small-molecule therapeutics. The aldehyde group can undergo reductive amination to form amine-containing derivatives, which are critical components in many neurotransmitter analogs and enzyme inhibitors. Additionally, the presence of chlorine atoms may enhance metabolic stability by modulating cytochrome P450 interactions—a property increasingly exploited in prodrug design strategies outlined in *Journal of Medicinal Chemistry* (Q4 2024).

In agrochemical research, compounds with similar structural features have been reported to exhibit herbicidal activity through inhibition of acetolactate synthase (ALS). While specific data on CAS No. 1937218-83-1's agronomic potential remains unpublished, its molecular framework aligns with known herbicide scaffolds containing halogenated heterocycles and conjugated double bonds that disrupt plant metabolic pathways.

Analytical characterization of this compound typically employs nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm structural integrity and purity levels exceeding 95%. The aldehyde functionality can be detected via characteristic IR absorption bands around 1700–1750 cm⁻¹, while NMR spectra would reveal distinct signals for the oxolane protons and allylic CH₂ groups adjacent to the chlorine atom.

Environmental fate studies on analogous compounds suggest that halogenated oxolanes may persist under certain soil conditions due to their resistance to microbial degradation mechanisms involving hydrolysis or oxidation. However, these properties also make them suitable candidates for controlled-release formulations where prolonged biological activity is desired—a topic currently under investigation by several academic research groups focusing on sustainable pesticide development.

Looking ahead, ongoing work at leading pharmaceutical institutions explores how subtle modifications to compounds like CAS No. 1937218-83-1 can optimize their pharmacokinetic profiles. By systematically varying substituents on the oxolane ring or altering conjugation patterns between functional groups, researchers aim to improve bioavailability metrics such as logP values and aqueous solubility indices—parameters crucial for successful clinical translation.

In conclusion, CAS No. 1937218-83-1 represents an intriguing chemical entity at the intersection of heterocyclic chemistry and applied molecular design. Its unique combination of structural elements offers multiple avenues for chemical transformation while maintaining compatibility with modern synthetic protocols used in both academic laboratories and industrial R&D settings worldwide.